N-methoxy-N,1-dimethyl-1H-imidazole-2-carboxamide

• Molecular Formula: C7H11N3O2
• Molecular Weight: 169.18 g/mol
• IUPAC Name: N-methoxy-N,1-dimethylimidazole-2-carboxamide
• InChI: InChI=1S/C7H11N3O2/c1-9-5-4-8-6(9)7(11)10(2)12-3/h4-5H,1-3H3
• InChI Key: XAZMSVNEIJLATB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1C(=O)N(C)OC

Description

N-methoxy-N,1-dimethyl-1H-imidazole-2-carboxamide is a useful research compound. Its molecular formula is C7H11N3O2 and its molecular weight is 169.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

HATU (O-(7-azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate) (1.75 g; 4.60 mmol) was added in on portion to a stirring solution of 1-methyl-1H-imidazole-2-carboxylic acid (509 mg; 4.04 mmol), N,O-dimethylhydroxylamine hydrochloride (391 mg; 4.01 mmol), and diisopropylethylamine (2.0 mL; 11.9 mmol) in anhydrous DMF (14 mL). The mixture was stirred at room temperature for 17 hours and partitioned between ethyl acetate (100 mL) and water (100 mL). The organic phase was dried (MgSO4) and concentrated in vacuo, giving a colourless oil (1.45 g). This was purified by column chromatography, giving the title compound as a colourless oil (494 mg; 73%).